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Several databases host predicted 1H NMR spectra for researchers. The table below summarizes examples

from the Natural Products Magnetic Resonance Database (NP-MRD) [1] [2] [3].

NP-MRD ID
Compound
Name

Solvent Frequency Spectral Data Files Available

NP0000024
[1]

Genistein D2O 700 MHz Peak List (TXT), Peak Assignments
(TXT), nmrML

NP0073964
[2]

Turrillianoside D2O 700 MHz Peak List (TXT), Peak Assignments
(TXT), JCAMP-DX (JDX)

NP0061548
[3]

Eremofortin E D2O 700 MHz Peak List (TXT), Peak Assignments
(TXT), JCAMP-DX (JDX)

These resources provide downloadable data files for further analysis and integration into computational

workflows.
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Standardized protocols are critical for generating reproducible and high-quality NMR data. The following

workflow for salivary metabolomics highlights key experimental considerations that are applicable to many

biofluids [4].

Sample Collection

Centrifugation

Storage (-80°C) Remove cellular content
(1,000 - 15,000g)

Purpose

Thawing

NMR Sample Preparation

Data Acquisition (700 MHz) Use buffered internal standard
(e.g., phosphate-buffered TSP)

Key Consideration

Spectral Processing & Analysis

Use interactive tools (e.g., NMRProcFlow)
for baseline correction & alignment
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Protocol for sample preparation and NMR analysis in metabolomics.

Sample Preparation: The protocol emphasizes that centrifugation is necessary to remove cellular
content from saliva, which eliminates a broad peak that can obscure the lactate signal [4].

Quantification Method: For accurate results, using a buffered internal standard is recommended.
Unbuffered TSP can affect the quantification of certain metabolites like acetate and methanol [4].

Data Processing: Tools like NMRProcFlow assist in processing 1D NMR spectra. This interactive
tool helps with critical steps like baseline correction and peak alignment, which are vital for accurate

metabolic fingerprinting and targeted analysis [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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